Cas no 1279822-56-8 (5-(Trifluoromethyl)piperazin-2-one)

• Product Name: 5-(Trifluoromethyl)piperazin-2-one
• CAS No: 1279822-56-8
• MF: C₅H₇F₃N₂O
• MW: 168.117091417313
• CID: 5158603
• Update Time: 2025-06-18

5-(Trifluoromethyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)piperazin-2-one
• 5-(Trifluoromethyl)piperazin-2-one

• Inchi： 1S/C5H7F3N2O/c6-5(7,8)3-1-10-4(11)2-9-3/h3,9H,1-2H2,(H,10,11)
• InChI Key： RDLGOXUGHZUZCG-UHFFFAOYSA-N
• SMILES： FC(C1CNC(CN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 168
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(Trifluoromethyl)piperazin-2-one

5-(Trifluoromethyl)piperazin-2-one (CAS No. 1279822-56-8): A Comprehensive Overview

5-(Trifluoromethyl)piperazin-2-one (CAS No. 1279822-56-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TMP, is characterized by its unique structural features, including a piperazin-2-one core and a trifluoromethyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 5-(Trifluoromethyl)piperazin-2-one consists of a six-membered piperazine ring with a ketone group at the 2-position and a trifluoromethyl substituent at the 5-position. The presence of the trifluoromethyl group imparts significant electronic and steric effects, enhancing the compound's stability and reactivity. These properties make it an attractive candidate for various chemical transformations and biological studies.

In recent years, 5-(Trifluoromethyl)piperazin-2-one has gained considerable attention due to its potential in the development of novel drugs. Research has shown that this compound exhibits promising activity in several therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, studies have demonstrated that derivatives of 5-(Trifluoromethyl)piperazin-2-one can modulate specific receptors and enzymes involved in these conditions, making them valuable leads for drug discovery.

The synthesis of 5-(Trifluoromethyl)piperazin-2-one has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 5-trifluoromethylpyrazole with an appropriate ketone or aldehyde, followed by cyclization to form the piperazin-2-one ring. These synthetic methods are highly reproducible and scalable, facilitating the production of large quantities of the compound for further research and development.

In addition to its potential as a drug candidate, 5-(Trifluoromethyl)piperazin-2-one is also used as a building block in the synthesis of more complex molecules. Its unique structural features make it an ideal starting material for the preparation of various functionalized derivatives, which can be tailored to specific biological targets. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening campaigns.

The biological activity of 5-(Trifluoromethyl)piperazin-2-one has been extensively investigated through in vitro and in vivo studies. Research has shown that this compound can effectively inhibit certain enzymes and receptors, such as protein kinases and G-protein coupled receptors (GPCRs). For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 5-(Trifluoromethyl)piperazin-2-one exhibited potent anti-inflammatory effects by selectively inhibiting cyclooxygenase-2 (COX-2) without affecting COX-1, thus minimizing side effects associated with non-selective COX inhibitors.

Furthermore, the pharmacokinetic properties of 5-(Trifluoromethyl)piperazin-2-one have been evaluated in preclinical models. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Its high bioavailability and low toxicity further enhance its potential as a therapeutic agent.

In conclusion, 5-(Trifluoromethyl)piperazin-2-one (CAS No. 1279822-56-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to explore new derivatives and applications of this compound, contributing to advancements in drug discovery and therapeutic innovation.